Cas no 1804953-99-8 (3-Amino-6-(difluoromethyl)-4-fluoropyridine-2-acetonitrile)

• Product Name: 3-Amino-6-(difluoromethyl)-4-fluoropyridine-2-acetonitrile
• CAS No: 1804953-99-8
• MF: C₈H₆F₃N₃
• MW: 201.148551464081
• CID: 4855431
• Update Time: 2025-08-05

3-Amino-6-(difluoromethyl)-4-fluoropyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Amino-6-(difluoromethyl)-4-fluoropyridine-2-acetonitrile

• Inchi： 1S/C8H6F3N3/c9-4-3-6(8(10)11)14-5(1-2-12)7(4)13/h3,8H,1,13H2
• InChI Key： KMHMVLDCCUSXQJ-UHFFFAOYSA-N
• SMILES： FC1C=C(C(F)F)N=C(CC#N)C=1N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• XLogP3: 0.6
• Topological Polar Surface Area: 62.7

Additional information on 3-Amino-6-(difluoromethyl)-4-fluoropyridine-2-acetonitrile

Professional Introduction to 3-Amino-6-(difluoromethyl)-4-fluoropyridine-2-acetonitrile (CAS No. 1804953-99-8)

3-Amino-6-(difluoromethyl)-4-fluoropyridine-2-acetonitrile is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1804953-99-8, is a fluorinated pyridine derivative with a unique structural configuration that makes it particularly valuable for synthesizing novel bioactive molecules. The presence of multiple fluorine atoms and an amino group in its molecular structure endows it with distinctive electronic and steric properties, which are crucial for its potential applications in drug discovery.

The compound's structure consists of a pyridine core substituted with an amino group at the 3-position, a difluoromethyl group at the 6-position, and a fluorine atom at the 4-position, all further functionalized with an acetonitrile moiety at the 2-position. This specific arrangement of functional groups makes 3-Amino-6-(difluoromethyl)-4-fluoropyridine-2-acetonitrile a versatile intermediate in organic synthesis, particularly useful for constructing complex heterocyclic frameworks that are prevalent in many pharmacologically active agents.

In recent years, there has been a growing interest in fluorinated pyridines due to their ability to enhance the metabolic stability, binding affinity, and overall pharmacological properties of drug candidates. The introduction of fluorine atoms into aromatic rings can lead to significant improvements in drug-like characteristics, including better oral bioavailability and reduced susceptibility to enzymatic degradation. This has made fluorinated pyridines a staple in modern medicinal chemistry.

One of the most compelling aspects of 3-Amino-6-(difluoromethyl)-4-fluoropyridine-2-acetonitrile is its potential as a building block for the synthesis of small-molecule inhibitors targeting various biological pathways. For instance, recent studies have highlighted its utility in developing kinase inhibitors, which are critical for treating cancers and inflammatory diseases. The combination of an amino group and multiple fluorine atoms provides multiple sites for interaction with biological targets, making it an attractive scaffold for medicinal chemists.

Recent advancements in computational chemistry have further enhanced the understanding of how structural modifications in fluorinated pyridines can influence their biological activity. Molecular modeling studies have demonstrated that the electron-withdrawing nature of the difluoromethyl group and the electron-donating effect of the amino group can fine-tune the electronic properties of the molecule, thereby modulating its interactions with biological receptors. These insights have guided the design of more effective drug candidates derived from 3-Amino-6-(difluoromethyl)-4-fluoropyridine-2-acetonitrile.

The compound's acetonitrile functionality also plays a crucial role in its reactivity and synthetic utility. Acetonitrile is a versatile solvent and reagent that can participate in various chemical transformations, including nucleophilic substitution reactions, metal-catalyzed cross-coupling reactions, and cyclization processes. This makes 3-Amino-6-(difluoromethyl)-4-fluoropyridine-2-acetonitrile a valuable intermediate for constructing complex molecular architectures through multi-step synthetic routes.

In addition to its applications in drug discovery, this compound has shown promise in materials science and agrochemical research. The unique electronic properties of fluorinated pyridines make them suitable for developing advanced materials with tailored optoelectronic characteristics. Furthermore, their structural motifs are frequently incorporated into agrochemicals due to their ability to enhance pesticidal activity while minimizing environmental impact.

The synthesis of 3-Amino-6-(difluoromethyl)-4-fluoropyridine-2-acetonitrile typically involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed reactions and palladium-mediated cross-coupling processes, are often employed to construct the desired molecular framework efficiently. These synthetic strategies not only highlight the compound's complexity but also underscore its importance as a key intermediate in modern chemical synthesis.

Ongoing research continues to uncover new applications for this compound across various scientific disciplines. For example, recent studies have explored its potential use in designing fluorescent probes for biological imaging applications. The combination of fluorine atoms and other functional groups makes it an excellent candidate for developing probes that can interact selectively with specific biological targets, providing valuable insights into cellular processes.

The future prospects for 3-Amino-6-(difluoromethyl)-4-fluoropyridine-2-acetonitrile are promising, with ongoing investigations aimed at expanding its synthetic utility and exploring new therapeutic applications. As our understanding of molecular structure-function relationships continues to evolve, this compound is likely to remain at the forefront of pharmaceutical research, contributing to the development of next-generation therapeutics that address unmet medical needs.